Undecyl 9-oxofluorene-4-carboxylate

• CAS No.: 324052-54-2
• Molecular Formula: C25H30O3
• Molecular Weight: 378.5g/mol
• IUPAC Name: undecyl 9-oxofluorene-4-carboxylate
• InChI: InChI=1S/C25H30O3/c1-2-3-4-5-6-7-8-9-12-18-28-25(27)22-17-13-16-21-23(22)19-14-10-11-15-20(19)24(21)26/h10-11,13-17H,2-9,12,18H2,1H3
• InChI Key: HMIOFVCDQBQGIF-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCOC(=O)C1=CC=CC2=C1C3=CC=CC=C3C2=O

Description

Undecyl 9-oxofluorene-4-carboxylate is an ester derivative of fluorene, characterized by a 9-oxo group and a carboxylate moiety substituted at the 4-position of the fluorene backbone. The undecyl (C11) alkyl chain esterifies the carboxyl group, conferring lipophilic properties to the compound. Key functional groups include the ketone (9-oxo) and ester linkages, which influence reactivity, solubility, and biological activity.

Comparison with Similar Compounds

Core Structural Features

• Undecyl 9-oxofluorene-4-carboxylate : Fluorene core with 9-oxo and 4-carboxylate (undecyl ester) groups.
• tert-Butyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate (CAS 873924-08-4): Spirocyclic azaspiro structure with a 9-oxo group and tert-butyl ester. The absence of a fluorene backbone distinguishes it from the target compound .
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-4-methoxy-4-oxobutanoic acid: Fluorenylmethoxy (Fmoc) protecting group with a methylamino and methoxy-oxobutanoic acid chain, emphasizing peptide synthesis utility .

Table 1: Structural Comparison

Compound	Core Structure	Functional Groups	Key Applications
This compound	Fluorene	9-oxo, 4-carboxylate (C11 ester)	Hypothesized: Drug delivery, surfactants
tert-Butyl 9-oxo-3-azaspiro[...]	Azaspiro[5.5]undecane	9-oxo, 3-carboxylate (tert-butyl ester)	Pharmaceutical intermediates
Fmoc-derivative	Fluorene	Fmoc, methoxy-oxobutanoic acid	Peptide synthesis

Physicochemical Properties

Solubility and Lipophilicity

• This compound : Predicted low water solubility due to the long alkyl chain; high lipophilicity (logP >5 inferred from undecyl ester).
• tert-Butyl 9-oxo-3-azaspiro[...] : Moderately soluble in DMSO (data available), with a molecular weight of 283.38 g/mol and boiling point of 355.1°C .
• Fmoc-derivative : Polar functional groups (methoxy, carboxylic acid) enhance aqueous solubility compared to alkyl esters .

Table 2: Physicochemical Properties

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility (mg/mL)	logP (Predicted)
This compound	~400*	N/A	<0.1 (water)	~6.2
tert-Butyl 9-oxo-3-azaspiro[...]	283.38	355.1	10 (DMSO)	2.1
Fmoc-derivative	399.42	N/A	25 (water)	1.8

*Estimated based on structural analogs.

Toxicity and Handling

• This compound: No direct toxicity data, but long alkyl esters may pose bioaccumulation risks .
• tert-Butyl 9-oxo-3-azaspiro[...] : Classified with hazard statements H302 (harmful if swallowed) and H315 (skin irritation) .
• Fmoc-derivative : Requires eye protection (GHS05) and gloves due to irritant properties .